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Compound of Interest

Compound Name: 2,4,6,8,10-Pentaoxaundecane

Cat. No.: B599669 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,4,6,8,10-Pentaoxaundecane (CAS No.

13352-75-5) was not available through the conducted searches. The following guidance is

based on the general safety profiles of structurally similar short-chain polyethers and ethers.

This information is intended to provide immediate, essential safety and logistical information.

However, it is imperative to obtain and review the specific SDS from your chemical supplier

before any handling, use, or disposal of this substance. The recommendations provided here

should be considered as a baseline for safe operations.

This guide provides procedural, step-by-step guidance for researchers, scientists, and drug

development professionals to foster a culture of safety in the laboratory.

Immediate Safety and Handling Precautions
2,4,6,8,10-Pentaoxaundecane is a polyether. Ethers as a class of chemicals present several

potential hazards that must be addressed with appropriate safety measures.

Potential Hazards of Short-Chain Polyethers:

Flammability: Many short-chain ethers are flammable and can form explosive mixtures with

air. It is crucial to keep them away from heat, sparks, open flames, and other ignition

sources.[1]

Peroxide Formation: Ethers have a tendency to form unstable and potentially explosive

peroxides upon exposure to air and light.[1] This risk increases with storage time.
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Inhalation: Inhalation of ether vapors can cause central nervous system depression, leading

to symptoms such as drowsiness, dizziness, and in high concentrations, unconsciousness

and respiratory paralysis.[1]

Skin and Eye Contact: Direct contact with ethers may cause irritation to the skin and eyes.[1]

Prolonged or repeated skin contact can lead to more severe irritation.[2]

Toxicity: Some short-chain glycol ethers have been associated with adverse health effects,

including reproductive and developmental toxicity.[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted for any procedure involving 2,4,6,8,10-
Pentaoxaundecane to determine the appropriate level of PPE. The following table outlines the

recommended PPE based on general knowledge of ether handling.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

the minimum requirement. A

face shield should be worn in

situations with a higher risk of

splashing.

To protect the eyes from

splashes and vapors.

Hand Protection

Chemically resistant gloves are

mandatory. Nitrile or neoprene

gloves are often suitable for

incidental contact, but the

specific glove type and

thickness should be selected

based on the supplier's SDS

and glove manufacturer's

compatibility charts. For

prolonged contact, thicker,

reusable gloves may be

necessary.[5]

To prevent skin contact and

potential absorption of the

chemical.

Skin and Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes

are required. For larger

quantities or procedures with a

higher risk of splashes, a

chemically resistant apron or

coveralls should be

considered.

To protect the skin from

accidental splashes and

contact.

Respiratory Protection Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood. If there is a

potential to exceed

occupational exposure limits or

if engineering controls are not

sufficient, a NIOSH-approved

To prevent the inhalation of

potentially harmful vapors.
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respirator with an organic

vapor cartridge is necessary.

Quantitative Safety Data for Structurally Similar
Compounds
The following table summarizes key quantitative data for some common ethers. This data is for

informational purposes only and may not accurately reflect the properties of 2,4,6,8,10-
Pentaoxaundecane.

Parameter Diethyl Ether
Ethylene Glycol
Monomethyl Ether (EGME)

CAS Number 60-29-7 109-86-4

Workplace Exposure Limit

(WEL) - 8-hr TWA
100 ppm[1][5] Proposed: 0.1 ppm (OSHA)[3]

Workplace Exposure Limit

(WEL) - 15-min STEL
200 ppm[1][5] Not Established

Flash Point -45°C (-49°F)[6] 39°C (102°F)

Lower Explosive Limit (LEL) 1.9%[1] 2.5%

Upper Explosive Limit (UEL) 36%[1] 19.8%

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan: Handling and Storage
Engineering Controls:

All work with 2,4,6,8,10-Pentaoxaundecane should be performed in a well-ventilated

laboratory.

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.
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Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.

Safe Handling Procedures:

Preparation: Before starting work, ensure all necessary PPE is donned correctly. Clear the

work area of any unnecessary equipment and potential ignition sources.

Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate tools such as a pipette or a graduated cylinder. For larger transfers, use a funnel.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath. Avoid open flames.

Peroxide Detection: If the container has been opened and stored for an extended period, it is

advisable to test for the presence of peroxides before use, especially before any distillation

or concentration steps.

Storage:

Store in a tightly sealed, properly labeled container.

The storage area should be cool, dry, and well-ventilated, away from direct sunlight and heat

sources.

Store away from incompatible materials, such as strong oxidizing agents.

Mark the date of receipt and the date of first opening on the container to track its age and

potential for peroxide formation.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Identification: 2,4,6,8,10-Pentaoxaundecane waste should be collected in a

designated, labeled, and sealed container. Do not mix with other waste streams unless it is

known to be compatible.
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Containerization: Use a chemically resistant container for waste collection. Ensure the

container is in good condition and can be securely sealed.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2,4,6,8,10-Pentaoxaundecane," and any other required hazard information.

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from general laboratory traffic.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste.

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of 2,4,6,8,10-
Pentaoxaundecane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b599669?utm_src=pdf-body
https://www.benchchem.com/product/b599669?utm_src=pdf-body
https://www.benchchem.com/product/b599669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 2,4,6,8,10-Pentaoxaundecane

Preparation
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Caption: A logical workflow for the safe handling of 2,4,6,8,10-Pentaoxaundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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